Cas no 140156-26-9 (Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI))

• Product Name: Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
• CAS No: 140156-26-9
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 219802
• PubChem ID: 6438736
• Update Time: 2025-04-19

Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-[(Z)-prop-1-enyl]purin-2-one
• 1-Allylisoguanosine
• 2-oxo-1-[(1Z)-prop-1-en-1-yl]adenosine
• Adenosine, 1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)-
• 140156-26-9

• Inchi： 1S/C13H17N5O5/c1-2-3-17-10(14)7-11(16-13(17)22)18(5-15-7)12-9(21)8(20)6(4-19)23-12/h2-3,5-6,8-9,12,19-21H,4,14H2,1H3/b3-2-/t6-,8-,9-,12-/m1/s1
• InChI Key： GHRFOPVFWKOWEV-UEMXZQTKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(/C=C\C)C(N=C12)=O)O)O

Computed Properties

• Exact Mass: 323.122969
• Monoisotopic Mass: 323.122969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -2.1
• Topological Polar Surface Area: 144

Experimental Properties

• Density: 1.8
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.784

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides